cis-7,10,13,16,19-Docosapentaenoic acid methyl ester

Specification

• Description: Long chain polyunsaturated ω-3 fatty acid ester. Possible use in tumorigenesis-related and fatty acid studies and as an internal standard.; Docosapentaenoic acid methyl ester is an esterified form of docosapentaenoic acid. It has been used as a reference standard in the quantification of fatty acids in microalgal and fish oils.; Methyl all-cis-7,10,13,16,19-docosapentaenoate is a fatty acid methyl ester.; Docosapentaenoic acid (DPA;) is an ω-3 fatty acid found in fish oils. It is a minor constituent of the total serum unsaturated fatty acids in humans, ranging from 0.1 to 1%, and increases on dietary supplementation. DPA methyl ester is a more lipid-soluble form of DPA. ω-3 and ω-6 fatty acids are typically analyzed using gas chromatography after their conversion to fatty acid methyl esters. In addition, the methyl ester form of DPA may serve as a prodrug, since it should facilitate uptake of DPA and then be hydrolyzed by esterases to generate the free acid after uptake into cells.
• CAS No.: 108698-02-8
• Molecular Formula: C23H36O2
• Molecular Weight: 344.5 g/mol
• IUPAC Name: methyl (7Z,10Z,13Z,16Z,19Z)-docosa-7,10,13,16,19-pentaenoate
• Standard InChI: InChI=1S/C23H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h4-5,7-8,10-11,13-14,16-17H,3,6,9,12,15,18-22H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-
• Standard InChI Key: PTFHIRHGARALFY-JEBPEJKESA-N
• Isomeric SMILES: CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCCCC(=O)OC
• SMILES: CCC=CCC=CCC=CCC=CCC=CCCCCCC(=O)OC
• Canonical SMILES: CCC=CCC=CCC=CCC=CCC=CCCCCCC(=O)OC
• Appearance: Unit:25 mgPurity:99%Physical liquid